Cas no 38456-25-6 (3-(4-Pyridyl)propyl Acetate)

• Product Name: 3-(4-Pyridyl)propyl Acetate
• CAS No: 38456-25-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD32202814
• CID: 5063790
• Update Time: 2025-05-20

3-(4-Pyridyl)propyl Acetate Chemical and Physical Properties

Names and Identifiers

• 3-(4-Pyridyl)propyl Acetate
• 3-(Pyridin-4-yl)propyl acetate
• SY263052

• MDL： MFCD32202814
• Inchi： 1S/C10H13NO2/c1-9(12)13-8-2-3-10-4-6-11-7-5-10/h4-7H,2-3,8H2,1H3
• InChI Key： GYPLDQSWQGHMKK-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCCC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 153
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2

Additional information on 3-(4-Pyridyl)propyl Acetate

Recent Advances in the Study of 3-(4-Pyridyl)propyl Acetate (CAS: 38456-25-6) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-Pyridyl)propyl Acetate (CAS: 38456-25-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridyl and acetate functional groups, has shown promising potential in various applications, including drug development, enzyme inhibition, and as a building block in organic synthesis. Recent studies have explored its physicochemical properties, biological activities, and potential therapeutic applications, making it a compound of interest for researchers in the field.

One of the key areas of research has been the investigation of 3-(4-Pyridyl)propyl Acetate's role as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. Its unique structure allows for modifications that can lead to the development of novel compounds with enhanced biological activity. For instance, recent studies have demonstrated its utility in the synthesis of pyridine derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects.

In addition to its synthetic applications, 3-(4-Pyridyl)propyl Acetate has been studied for its potential biological activities. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory effects on certain enzymes, such as acetylcholinesterase, which is a target for Alzheimer's disease therapeutics. These findings highlight the compound's potential as a lead molecule for further drug development efforts.

Furthermore, recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled more precise characterization of 3-(4-Pyridyl)propyl Acetate and its derivatives. These techniques have been instrumental in elucidating the compound's stability, purity, and interactions with biological targets, providing valuable insights for future research and development.

Despite these promising developments, challenges remain in the optimization of 3-(4-Pyridyl)propyl Acetate's pharmacological profile. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-(4-Pyridyl)propyl Acetate (CAS: 38456-25-6) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further exploration. Continued research efforts, supported by advanced analytical and synthetic methodologies, are expected to yield significant advancements in the understanding and application of this compound in the near future.